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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Fluorescein-
dUTP labeled probes in Fluorescence In Situ Hybridization (FISH) on tissue sections,

particularly formalin-fixed paraffin-embedded (FFPE) tissues.

Application Notes
Fluorescence In Situ Hybridization (FISH) is a powerful molecular cytogenetic technique that

allows for the visualization of specific DNA or RNA sequences within the context of

morphologically preserved cells and tissues.[1][2] The use of directly labeled fluorescent

probes, such as those incorporating Fluorescein-dUTP, offers a streamlined and efficient

workflow by eliminating the need for secondary detection steps with antibodies or avidin

conjugates. This reduces assay time and potential sources of background signal.

Fluorescein-12-dUTP can be enzymatically incorporated into DNA probes through methods like

nick translation, random priming, or 3'-end terminal labeling.[3] These fluorescently labeled

probes can then be hybridized to complementary target sequences in tissue sections.[3][4] The

resulting fluorescent signal allows for the determination of gene copy number, localization of

specific DNA targets, and the detection of chromosomal abnormalities.[4]
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The successful application of Fluorescein-dUTP FISH on tissue sections, especially FFPE

tissues, is dependent on several critical factors.[1] These include proper tissue fixation, efficient

deparaffinization, optimal antigen retrieval (heat-induced and/or enzymatic), and carefully

controlled hybridization and post-hybridization wash conditions.[4][5][6] Variations in tissue

processing and fixation times can significantly impact hybridization efficiency, necessitating

protocol optimization for different sample types.[1][7]

Key Considerations for Fluorescein-dUTP FISH on Tissues:

Probe Quality: Ensure the Fluorescein-dUTP labeled probe is of high quality, with efficient

incorporation of the fluorophore and appropriate fragment sizes (typically 100-500 bp) for

optimal tissue penetration.

Photobleaching: Fluorescein is susceptible to photobleaching. All steps involving the

fluorescent probe should be performed with minimal exposure to light. The use of an antifade

mounting medium is crucial for signal preservation during microscopy.

Autofluorescence: Tissues, particularly FFPE samples, can exhibit significant

autofluorescence, which can interfere with the detection of the specific FISH signal.

Appropriate pretreatment and the use of spectral imaging or background subtraction

techniques can help mitigate this issue.

Signal Amplification: For targets with low copy numbers, signal amplification methods, such

as the use of tyramide signal amplification (TSA), may be necessary to enhance detection.[8]

Experimental Protocols
The following protocols are generalized for FISH on FFPE tissue sections using a Fluorescein-
dUTP labeled probe. Optimization of incubation times and reagent concentrations may be

required for specific tissue types and probes.

I. Deparaffinization and Rehydration
Place slides in a slide holder.

Immerse slides in Xylene: 2 changes of 10 minutes each.[4][9]
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Immerse slides in 100% Ethanol: 2 changes of 5 minutes each.[4]

Immerse slides in 90% Ethanol for 5 minutes.[10]

Immerse slides in 70% Ethanol for 5 minutes.[10]

Rinse slides in distilled water for 5 minutes.[10]

II. Pretreatment
A. Heat-Induced Epitope Retrieval (HIER)

Immerse slides in a Coplin jar containing a pretreatment solution (e.g., 0.01 M Citrate Buffer,

pH 6.0 or a commercial tissue pretreatment solution).[11][12]

Heat the solution to 98-100°C in a water bath or steamer.[11][12]

Incubate the slides for 30 minutes. Note that the optimal time may vary depending on the

tissue and fixation.[11][12]

Allow the slides to cool to room temperature in the buffer (approximately 20 minutes).

Wash slides in PBS or distilled water for 2 x 3 minutes.[11][12]

B. Enzymatic Digestion

Prepare a fresh solution of Pepsin or Protease in a pre-warmed buffer (e.g., 0.5 mg/ml

Pepsin in 0.01N HCl).[10]

Warm the slides to 37°C.

Apply the enzyme solution to the tissue sections and incubate for 15-30 minutes at 37°C in a

humidified chamber.[10] The optimal digestion time is critical and should be determined

empirically.[7]

Wash slides in 2x SSC for 2 x 5 minutes.[13]

Dehydrate the slides in an ethanol series (70%, 90%, 100%) for 1 minute each.[10]
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Air dry the slides completely.[10]

III. Denaturation and Hybridization
Prepare the hybridization mixture containing the Fluorescein-dUTP labeled probe.

Apply 10-15 µl of the probe mixture to the target area on the slide.[12]

Cover with a coverslip and seal the edges with rubber cement to prevent evaporation.[12]

Co-denature the probe and target DNA on a hot plate or in a thermal cycler at 75°C for 10

minutes.[10]

Transfer the slides to a humidified chamber and incubate overnight at 37°C.[10]

IV. Post-Hybridization Washes
Carefully remove the rubber cement and coverslip.

Immerse the slides in 0.4x SSC at 72°C for 2 minutes.[12]

Immerse the slides in 2x SSC with 0.05% Tween-20 at room temperature for 30 seconds.[12]

Rinse briefly in distilled water.

V. Counterstaining and Mounting
Apply a drop of antifade mounting medium containing DAPI (4',6-diamidino-2-phenylindole)

to the tissue section.

Carefully place a coverslip over the tissue, avoiding air bubbles.

Allow the color to develop in the dark for at least 10 minutes.[12]

Store slides in the dark at 4°C until ready for imaging.

VI. Visualization
Observe the slides using a fluorescence microscope equipped with appropriate filters for

Fluorescein (Excitation max: 494 nm, Emission max: 521 nm) and DAPI.[3]
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Acquire images using a sensitive camera.

Quantitative Data Summary
The following tables provide a summary of typical concentration ranges and incubation times

for key steps in the FISH protocol on tissue sections. These values should be used as a

starting point for optimization.

Table 1: Pretreatment Conditions

Parameter Reagent/Condition
Concentration/Setti
ng

Incubation Time

Deparaffinization Xylene - 2 x 10 min

Ethanol Series 100%, 90%, 70% 5 min each

Heat Pretreatment Citrate Buffer 10 mM, pH 6.0 30 min at 98-100°C

Enzymatic Digestion Pepsin
0.5 mg/ml in 0.01N

HCl
15-30 min at 37°C

Protease
Varies by

manufacturer
10-30 min at 37°C

Table 2: Hybridization and Wash Conditions

Parameter Reagent/Condition
Concentration/Setti
ng

Incubation Time

Denaturation - 75°C 10 min

Hybridization - 37°C
Overnight (12-16

hours)

Post-Hyb Wash 1 0.4x SSC - 2 min at 72°C

Post-Hyb Wash 2
2x SSC, 0.05%

Tween-20
- 30 sec at RT
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Caption: Workflow for Fluorescein-dUTP FISH on tissue sections.
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Caption: Troubleshooting logic for common FISH issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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